rac-Balanol
rac-Balanol
Brand Name:
Vulcanchem
CAS No.:
167937-47-5
VCID:
VC0057124
InChI:
InChI=1S/C28H26N2O10/c31-16-8-6-14(7-9-16)26(36)30-18-13-29-10-2-5-22(18)40-28(39)15-11-20(33)24(21(34)12-15)25(35)23-17(27(37)38)3-1-4-19(23)32/h1,3-4,6-9,11-12,18,22,29,31-34H,2,5,10,13H2,(H,30,36)(H,37,38)/t18-,22-/m1/s1
SMILES:
C1CC(C(CNC1)NC(=O)C2=CC=C(C=C2)O)OC(=O)C3=CC(=C(C(=C3)O)C(=O)C4=C(C=CC=C4O)C(=O)O)O
Molecular Formula:
C28H26N2O10
Molecular Weight:
550.5 g/mol
rac-Balanol
CAS No.: 167937-47-5
Reference Standards
VCID: VC0057124
Molecular Formula: C28H26N2O10
Molecular Weight: 550.5 g/mol
| CAS No. | 167937-47-5 |
|---|---|
| Product Name | rac-Balanol |
| Molecular Formula | C28H26N2O10 |
| Molecular Weight | 550.5 g/mol |
| IUPAC Name | 2-[2,6-dihydroxy-4-[(3R,4R)-3-[(4-hydroxybenzoyl)amino]azepan-4-yl]oxycarbonylbenzoyl]-3-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C28H26N2O10/c31-16-8-6-14(7-9-16)26(36)30-18-13-29-10-2-5-22(18)40-28(39)15-11-20(33)24(21(34)12-15)25(35)23-17(27(37)38)3-1-4-19(23)32/h1,3-4,6-9,11-12,18,22,29,31-34H,2,5,10,13H2,(H,30,36)(H,37,38)/t18-,22-/m1/s1 |
| Standard InChIKey | XYUFCXJZFZPEJD-XMSQKQJNSA-N |
| Isomeric SMILES | C1C[C@H]([C@@H](CNC1)NC(=O)C2=CC=C(C=C2)O)OC(=O)C3=CC(=C(C(=C3)O)C(=O)C4=C(C=CC=C4O)C(=O)O)O |
| SMILES | C1CC(C(CNC1)NC(=O)C2=CC=C(C=C2)O)OC(=O)C3=CC(=C(C(=C3)O)C(=O)C4=C(C=CC=C4O)C(=O)O)O |
| Canonical SMILES | C1CC(C(CNC1)NC(=O)C2=CC=C(C=C2)O)OC(=O)C3=CC(=C(C(=C3)O)C(=O)C4=C(C=CC=C4O)C(=O)O)O |
| Synonyms | (±)-Balanol; 4-(2-Carboxy-6-hydroxybenzoyl)-3,5-dihydroxybenzoic Acid trans-1-[Hexahydro-3-[(4-hydroxybenzoyl)amino]-1H-azepin-4-yl] Ester |
| PubChem Compound | 5287736 |
| Last Modified | Nov 11 2021 |
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